Cas no 1353502-14-3 ({4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride)
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride
-
- Inchi: 1S/C14H15ClN2O2.ClH/c15-13-3-1-2-4-14(13)19-10-9-18-12-7-5-11(17-16)6-8-12;/h1-8,17H,9-10,16H2;1H
- InChI Key: LOFHBCOWJJUHBQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1Cl)CCOC1C=CC(NN)=CC=1.Cl
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548982-0.05g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 0.05g |
$69.0 | 2025-03-22 | |
| Enamine | EN300-7548982-0.1g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 0.1g |
$105.0 | 2025-03-22 | |
| Enamine | EN300-7548982-0.25g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 0.25g |
$149.0 | 2025-03-22 | |
| Enamine | EN300-7548982-0.5g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 0.5g |
$284.0 | 2025-03-22 | |
| Enamine | EN300-7548982-1.0g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 1.0g |
$385.0 | 2025-03-22 | |
| Enamine | EN300-7548982-2.5g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 2.5g |
$754.0 | 2025-03-22 | |
| Enamine | EN300-7548982-5.0g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 5.0g |
$1115.0 | 2025-03-22 | |
| Enamine | EN300-7548982-10.0g |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 95.0% | 10.0g |
$1654.0 | 2025-03-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1331281-50mg |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 98% | 50mg |
¥1733 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1331281-100mg |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride |
1353502-14-3 | 98% | 100mg |
¥2590 | 2023-04-15 |
{4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride
Recent Advances in the Study of {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride (CAS: 1353502-14-3)
In recent years, {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride (CAS: 1353502-14-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The compound's molecular structure, which includes a chlorophenoxyethoxy moiety, suggests potential interactions with biological targets, making it a promising candidate for drug development.
Recent research has focused on elucidating the pharmacological properties of {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride. Studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. For instance, in vitro assays have shown that the compound exhibits inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical mediators of inflammation. These findings suggest potential applications in the treatment of inflammatory disorders, including rheumatoid arthritis and neurodegenerative diseases.
In addition to its anti-inflammatory properties, {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride has also been investigated for its potential anticancer effects. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Researchers have observed dose-dependent cytotoxicity in breast and lung cancer cells, with minimal effects on normal cells, highlighting its selectivity and therapeutic potential. Further mechanistic studies are underway to fully understand its mode of action and to optimize its efficacy.
The synthesis and optimization of {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride have also been areas of active research. Recent advancements in synthetic chemistry have enabled the production of the compound with higher yields and purity, facilitating its use in preclinical studies. Moreover, structural modifications have been explored to enhance its bioavailability and reduce potential side effects. These efforts are critical for advancing the compound from the laboratory to clinical trials.
Despite these promising developments, challenges remain in the development of {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride as a therapeutic agent. Issues such as pharmacokinetics, stability, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to translate the compound's potential into tangible medical benefits.
In conclusion, {4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride (CAS: 1353502-14-3) represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and demonstrated biological activities warrant continued research to fully exploit its therapeutic potential. As the scientific community gains a deeper understanding of its mechanisms and refines its pharmacological profile, this compound may pave the way for novel treatments addressing unmet medical needs.
1353502-14-3 ({4-[2-(2-chlorophenoxy)ethoxy]phenyl}hydrazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)